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Compound of Interest

Compound Name: Enalapril Diketopiperazine

Cat. No.: B127858 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of Enalapril Diketopiperazine, a key

impurity and degradation product of the angiotensin-converting enzyme (ACE) inhibitor,

Enalapril. Understanding the properties of this compound is crucial for the development,

manufacturing, and quality control of Enalapril-based pharmaceuticals.

Core Physicochemical Properties
Enalapril Diketopiperazine, identified by the CAS number 115729-52-7, is a heterocyclic

compound formed through the intramolecular cyclization of Enalapril.[1][2][3] Its formation is a

critical parameter monitored during the stability testing of Enalapril drug products.

Quantitative Data Summary
The following tables summarize the key physicochemical properties of Enalapril
Diketopiperazine and its related acidic form.

Table 1: Physicochemical Properties of Enalapril Diketopiperazine (CAS: 115729-52-7)
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Property Value Source(s)

Molecular Formula C₂₀H₂₆N₂O₄ [1][2]

Molecular Weight 358.43 g/mol [2][4]

Melting Point 93-94°C [5][6]

Boiling Point (Predicted) 562.9 ± 50.0 °C [5][6]

Density (Predicted) 1.22 ± 0.1 g/cm³ [6]

pKa (Predicted) -1.07 ± 0.40 [5][6]

Solubility
Slightly soluble in Chloroform

and Ethyl Acetate.
[5][6]

Appearance
White to Off-White Crystalline

Powder
[3][6]

Storage 2-8°C or -20°C Freezer [2][3][5][6]

Table 2: Physicochemical Properties of Enalapril Diketopiperazine Acid (CAS: 115623-21-7)

Property Value Source(s)

Molecular Formula C₁₈H₂₂N₂O₄ [7][8]

Molecular Weight 330.38 g/mol [7][8]

LogP (Predicted) 1.16990 [7]

Formation Pathway
Enalapril can degrade to form Enalapril Diketopiperazine through an intramolecular

cyclization reaction. This process is a key consideration in the formulation and storage of

Enalapril-containing products.
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Formation of Enalapril Diketopiperazine from Enalapril.

Experimental Protocols: Detection and
Quantification
The quantification of Enalapril Diketopiperazine as an impurity in Enalapril drug substances

and products is typically performed using High-Performance Liquid Chromatography (HPLC).

While specific methods are often product-dependent and proprietary, a general methodological

approach is outlined below.

Objective: To detect and quantify Enalapril Diketopiperazine in an Enalapril drug substance or

product.

Principle: Reversed-phase HPLC with UV detection is a common method for separating

Enalapril from its degradation products, including the diketopiperazine. The concentration of

Enalapril Diketopiperazine is determined by comparing its peak area to that of a certified

reference standard.

Materials and Reagents:

Enalapril Diketopiperazine reference standard

Enalapril Maleate reference standard
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Acetonitrile (HPLC grade)

Methanol (HPLC grade)

Phosphate buffer (pH adjusted)

Water (HPLC grade)

Sample of Enalapril drug substance or product

Instrumentation:

High-Performance Liquid Chromatograph (HPLC) system equipped with:

A gradient pump

An autosampler

A column oven

A UV-Vis detector

Chromatographic Conditions (Illustrative Example):

Column: C18, 4.6 mm x 150 mm, 5 µm particle size

Mobile Phase A: Phosphate buffer

Mobile Phase B: Acetonitrile

Gradient Program: A time-based gradient from a higher proportion of Mobile Phase A to a

higher proportion of Mobile Phase B.

Flow Rate: 1.0 mL/min

Column Temperature: 30°C

Detection Wavelength: 215 nm
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Injection Volume: 20 µL

Procedure:

Standard Preparation: Prepare a stock solution of Enalapril Diketopiperazine reference

standard in a suitable diluent (e.g., a mixture of mobile phases). Prepare a series of working

standards by diluting the stock solution to known concentrations.

Sample Preparation: Accurately weigh and dissolve the Enalapril sample in the diluent to

achieve a known concentration.

Chromatographic Analysis: Inject the standard solutions and the sample solution into the

HPLC system.

Data Analysis:

Identify the peak corresponding to Enalapril Diketopiperazine in the sample

chromatogram by comparing its retention time with that of the reference standard.

Construct a calibration curve by plotting the peak areas of the standard solutions against

their corresponding concentrations.

Determine the concentration of Enalapril Diketopiperazine in the sample by interpolating

its peak area on the calibration curve.

Calculate the percentage of Enalapril Diketopiperazine impurity in the Enalapril sample.

Logical Workflow for Impurity Analysis
The following diagram illustrates a typical workflow for the analysis of Enalapril
Diketopiperazine as an impurity in a pharmaceutical setting.
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Workflow for Enalapril Diketopiperazine Impurity Analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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